Cas no 171178-33-9 (6-chloro-3H-pyrido[3,2-d]pyrimidin-4-one)

6-Chloro-3H-pyrido[3,2-d]pyrimidin-4-one is a heterocyclic compound featuring a fused pyridine-pyrimidine core with a chloro substituent at the 6-position and a carbonyl group at the 4-position. This structure serves as a versatile intermediate in medicinal chemistry, particularly in the synthesis of kinase inhibitors and other biologically active molecules. Its electron-deficient aromatic system facilitates nucleophilic substitution reactions, enabling further functionalization. The compound's rigid scaffold enhances binding affinity in target interactions, making it valuable for drug discovery. High purity and stability under standard conditions ensure consistent performance in synthetic applications. Its utility in constructing pharmacophores underscores its importance in pharmaceutical research and development.
6-chloro-3H-pyrido[3,2-d]pyrimidin-4-one structure
171178-33-9 structure
Product Name:6-chloro-3H-pyrido[3,2-d]pyrimidin-4-one
CAS No:171178-33-9
MF:C7H4ClN3O
MW:181.579159736633
MDL:MFCD11846203
CID:1011404
PubChem ID:135427096
Update Time:2025-05-20

6-chloro-3H-pyrido[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 6-Chloropyrido[3,2-d]pyrimidin-4(3H)-one
    • 6-chloro-pyrido[3,2-d]pyrimidin-4(3H)-one
    • PYRIDO[3,2-D]PYRIMIDIN-4(3H)-ONE, 6-CHLORO-
    • 6-chloro-3H-pyrido[3,2-d]pyrimidin-4-one
    • 6-chloropyrido< 3,2-d> pyrimidin-4(3H)-one
    • AG-E-20511
    • ANW-22507
    • CTK4D3838
    • RW2633
    • YAALXPGJSHTRFX-UHFFFAOYSA-
    • 6-Chloropyrido[3,2-d]pyrimidin-4(1H)-one
    • 6-chloro-3H,4H-pyrido[3,2-d]pyriMidin-4-one
    • 6-chloropyrido[3,2-d]pyrimidin-4-ol
    • YAALXPGJSHTRFX-UHFFFAOYSA-N
    • SC2491
    • FCH923240
    • PB19179
    • RP08959
    • AM803324
    • AX8211055
    • AB002
    • Pyrido[3,2-d]pyrimidin-4(1H)-one, 6-chloro-
    • A
    • 6-CHLORO-1H-PYRIDO[3,2-D]PYRIMIDIN-4-ONE
    • EN300-122824
    • AKOS006346566
    • SY020069
    • InChI=1/C7H4ClN3O/c8-5-2-1-4-6(11-5)7(12)10-3-9-4/h1-3H,(H,9,10,12)
    • SCHEMBL669572
    • GS-5785
    • AB8946
    • DB-004011
    • DTXSID80443012
    • 171178-33-9
    • CS-0050229
    • W-206009
    • MFCD11846203
    • 6-chloro-pyrido[3,2-d]pyrimidin-4(3H)one
    • MDL: MFCD11846203
    • Inchi: 1S/C7H4ClN3O/c8-5-2-1-4-6(11-5)7(12)10-3-9-4/h1-3H,(H,9,10,12)
    • InChI Key: YAALXPGJSHTRFX-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C2C(C(NC=N2)=O)=N1

Computed Properties

  • Exact Mass: 181.00442
  • Monoisotopic Mass: 181.0042895g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4
  • XLogP3: 0.9

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.66
  • PSA: 54.35

6-chloro-3H-pyrido[3,2-d]pyrimidin-4-one Security Information

6-chloro-3H-pyrido[3,2-d]pyrimidin-4-one Pricemore >>

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Additional information on 6-chloro-3H-pyrido[3,2-d]pyrimidin-4-one

6-Chloro-3H-Pyrido[3,2-d]Pyrimidin-4-One: A Comprehensive Overview

6-Chloro-3H-pyrido[3,2-d]pyrimidin-4-one (CAS No. 171178-33-9) is a structurally unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridopyrimidones, which are known for their diverse biological activities and potential applications in drug discovery. The molecule consists of a pyrido[3,2-d]pyrimidine skeleton with a chlorine substituent at the 6-position and a ketone group at the 4-position, making it a versatile scaffold for further functionalization and exploration.

The synthesis of 6-chloro-3H-pyrido[3,2-d]pyrimidin-4-one involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. One notable approach involves the cyclization of appropriately substituted precursors under mild conditions, followed by selective chlorination to introduce the chlorine atom at the desired position. This method not only ensures high regioselectivity but also minimizes side reactions, making it suitable for large-scale production.

One of the most promising applications of 6-chloro-3H-pyrido[3,2-d]pyrimidin-4-one lies in its potential as a lead compound in drug discovery. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, which could be harnessed to develop novel therapeutic agents for chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Additionally, its ability to modulate key cellular pathways involved in cancer progression has positioned it as a candidate for anticancer drug development.

Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying the biological activities of 6-chloro-3H-pyrido[3,2-d]pyrimidin-4-one. Molecular docking studies have revealed that the compound interacts with critical protein targets, such as cyclooxygenase (COX) enzymes and reactive oxygen species (ROS) scavengers, thereby explaining its anti-inflammatory and antioxidant effects. These insights have paved the way for rational drug design strategies aimed at improving the potency and selectivity of this compound.

In addition to its pharmacological applications, 6-chloro-3H-pyrido[3,2-d]pyrimidin-4-one has shown potential in materials science. Its rigid heterocyclic structure and conjugated π-system make it an attractive candidate for use in organic electronics. Researchers have explored its properties as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Preliminary results indicate that this compound could contribute to the development of more efficient and cost-effective electronic devices.

The environmental impact of 6-chloro-3H-pyrido[3,2-d]pyrimidin-4-one has also been a topic of recent interest. Studies on its biodegradation pathways have shown that under specific conditions, the compound can undergo enzymatic cleavage, reducing its persistence in the environment. This finding is particularly relevant for industries involved in chemical manufacturing, as it highlights the importance of adopting sustainable practices to minimize ecological risks.

In conclusion, 6-chloro-3H-pyrido[3,2-d]pyrimidin-4-one (CAS No. 171178-33-9) is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure, coupled with its diverse biological and material properties, continues to drive innovative research efforts. As our understanding of this compound deepens, it is anticipated that new applications will emerge, further solidifying its role as an important molecule in modern science.

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